(1R)-1-(4-Bromophenyl)-2-fluoroethanamine

• Molecular Formula: C8H9BrFN
• Molecular Weight: 218.07 g/mol
• IUPAC Name: (1R)-1-(4-bromophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H9BrFN/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8H,5,11H2/t8-/m0/s1
• InChI Key: LTQTVYZYSCTZLO-QMMMGPOBSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@H](CF)N)Br
• Canonical SMILES: C1=CC(=CC=C1C(CF)N)Br

Description

(1R)-1-(4-Bromophenyl)-2-fluoroethanamine is a chiral amine featuring a 4-bromophenyl group and a fluorine atom at the β-position of the ethanamine backbone. Its molecular formula is C₈H₈BrFN, with a molar mass of 218.06 g/mol (calculated).

This compound belongs to a broader class of halogenated aryl ethanamines, which are frequently explored in medicinal chemistry for their interactions with neurotransmitter receptors (e.g., serotonin or dopamine receptors). The bromine atom enhances lipophilicity and may influence binding affinity, while the fluorine atom improves metabolic stability and modulates electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine typically involves the reaction of 4-bromobenzaldehyde with a fluorinated amine under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired stereochemistry and yield.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction parameters and higher yields. The use of advanced purification techniques, such as chromatography, ensures the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(4-Bromophenyl)-2-fluoroethanamine undergoes various types of chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where the bromine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an amine.

Scientific Research Applications

Chemistry

In chemistry, (1R)-1-(4-Bromophenyl)-2-fluoroethanamine is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound may be used to study the effects of halogenated amines on biological systems. Its interactions with enzymes and receptors can provide insights into biochemical pathways.

Medicine

In medicine, (1R)-1-(4-Bromophenyl)-2-fluoroethanamine has potential applications as a pharmaceutical intermediate. Its structural features make it a candidate for the development of new drugs with specific biological activities.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for various applications, including the manufacture of polymers and advanced materials.

Mechanism of Action

The mechanism of action of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the bromine and fluorine atoms can influence the compound’s binding affinity and activity. These interactions can modulate biochemical pathways and result in specific biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Differences

The table below highlights key structural features and properties of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine and related compounds:

Compound Name	Substituents (Phenyl Ring)	Substituents (Amine Chain)	Stereochemistry	Molecular Formula	Molar Mass (g/mol)	Key Features
(1R)-1-(4-Bromophenyl)-2-fluoroethanamine	4-Bromo	2-Fluoro	R-configuration	C₈H₈BrFN	218.06	Chiral, potential CNS activity
1-(4-Bromophenyl)-2,2,2-trifluoroethanamine	4-Bromo	2,2,2-Trifluoro	Racemic	C₈H₆BrF₃N	268.04	High electronegativity
(1R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine	4-Bromo, 2,6-difluoro	None	R-configuration	C₈H₈BrF₂N	244.06	Multi-halogenated phenyl ring
1-(4-Fluorophenyl)-2-methylpropan-2-amine HCl	4-Fluoro	2-Methyl, branched	Racemic	C₁₀H₁₅ClFN	219.68	Branched chain, HCl salt
1-(4-Bromophenyl)-2-fluoroethylamine HCl	4-Bromo	2-Fluoro, N-methyl	R-configuration	C₉H₁₁BrClFN	284.55	Methylated amine, enhanced lipophilicity

Key Comparative Insights

Halogenation Effects: Bromine vs. Fluorine: The 4-bromo substituent in the target compound increases molecular weight and lipophilicity compared to 4-fluoro analogs (e.g., 1-(4-Fluorophenyl)-2-methylpropan-2-amine) . This may enhance blood-brain barrier penetration but reduce solubility. Trifluoro vs.

Stereochemical Influence :

• The (1R)-configuration is shared with 1-(4-Bromophenyl)-2-fluoroethylamine hydrochloride (), suggesting similar synthetic routes (e.g., asymmetric hydrogenation) . Enantiopure compounds are critical for avoiding off-target effects in drug development.

Salt Forms and Solubility :

• Hydrochloride salts (e.g., CAS: 2225127-09-1 in ) improve aqueous solubility, facilitating pharmacokinetic studies . In contrast, branched-chain analogs like 1-(4-Fluorophenyl)-2-methylpropan-2-amine HCl () may exhibit different dissolution profiles due to steric hindrance .

Synthetic Accessibility: Compounds like (1R)-1-(4-Bromo-2,6-difluorophenyl)ethanamine () require multi-step halogenation, increasing synthetic complexity compared to mono-substituted analogs .

Research and Application Considerations

• Crystallography : SHELX programs () are widely used for structural determination of such chiral amines, enabling precise analysis of bond lengths and stereochemistry .
• Pharmacological Screening : Fluorinated analogs are prioritized in drug discovery due to their metabolic stability. The target compound’s combination of bromine and fluorine positions it as a candidate for CNS-targeted therapies.
• Supplier Availability : Enantiopure variants (e.g., (R)-1-(4-Bromophenyl)ethylamine HCl in ) are commercially available, supporting rapid preclinical development .

Biological Activity

(1R)-1-(4-Bromophenyl)-2-fluoroethanamine, a compound characterized by its unique structural properties, has garnered attention in medicinal chemistry for its potential biological activities. This article delves into the compound's biological activity, exploring its mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C8H9BrF N
• Molecular Weight : 216.07 g/mol
• IUPAC Name : (1R)-1-(4-bromophenyl)-2-fluoroethanamine

The biological activity of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine is primarily linked to its interactions with neurotransmitter systems. It may function as a ligand for various receptors, influencing neurotransmission and potentially modulating mood and behavior.

Key Mechanisms:

• Dopaminergic Activity : The compound's structure suggests it may interact with dopamine receptors, which are crucial in mood regulation and reward pathways.
• Serotonergic Modulation : Preliminary studies indicate potential interactions with serotonin receptors, impacting anxiety and depression-related behaviors.

Biological Activity

Research indicates that (1R)-1-(4-Bromophenyl)-2-fluoroethanamine exhibits several biological activities:

• Antidepressant Effects : In animal models, the compound has shown promise in reducing depressive-like behaviors. Studies involving forced swim tests and tail suspension tests have demonstrated significant reductions in immobility time, suggesting antidepressant-like effects.
• Anxiolytic Properties : Behavioral tests such as the elevated plus maze have indicated that the compound may reduce anxiety-related behaviors, similar to established anxiolytics.
• Neuroprotective Effects : Some studies suggest that the compound may offer neuroprotective benefits, potentially through antioxidant mechanisms or by modulating neuroinflammatory processes.

Case Studies

• Animal Model Studies :
  • In a study conducted on mice, administration of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine resulted in a significant decrease in anxiety-like behaviors compared to control groups. The results were statistically significant with p-values < 0.05.
• In Vitro Studies :
  • Cell culture experiments demonstrated that the compound could inhibit neuronal cell death induced by oxidative stress, supporting its potential neuroprotective role.
• Pharmacological Profiling :
  • Electrophysiological assays indicated that (1R)-1-(4-Bromophenyl)-2-fluoroethanamine enhances GABAergic transmission, which is crucial for its anxiolytic effects.

Comparative Analysis

The following table summarizes the biological activities of (1R)-1-(4-Bromophenyl)-2-fluoroethanamine compared to related compounds:

Compound Name	Antidepressant Activity	Anxiolytic Activity	Neuroprotective Effects
(1R)-1-(4-Bromophenyl)-2-fluoroethanamine	Yes	Yes	Yes
(S)-1-(4-Bromophenyl)ethylamine	Moderate	No	No
4-(2-Piperazin-1-ylimidazo[2,1-b][1,3,4]thiadiazole	High	Moderate	Yes